Cas no 1895639-76-5 (3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid)

• Product Name: 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid
• CAS No: 1895639-76-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6178299
• PubChem ID: 117316804
• Update Time: 2025-05-24

3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid
• 1895639-76-5
• 3-[2-(dimethylamino)phenyl]-2,2-dimethylpropanoic acid
• EN300-1760350

• Inchi： 1S/C13H19NO2/c1-13(2,12(15)16)9-10-7-5-6-8-11(10)14(3)4/h5-8H,9H2,1-4H3,(H,15,16)
• InChI Key： NJTLLCIIYDKQPY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid

Professional Introduction to 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic Acid (CAS No. 1895639-76-5)

3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid, identified by its CAS number 1895639-76-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and molecular research. The presence of a dimethylamino group and a bulky 2,2-dimethylpropanoic acid moiety contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various synthetic and analytical studies.

The compound's molecular structure, characterized by a phenyl ring substituted with a dimethylamino group at the 2-position and a 2,2-dimethylpropanoic acid side chain, imparts specific electronic and steric properties. These features are particularly relevant in the design of bioactive molecules, where precise control over both electronic distribution and spatial orientation is crucial. The dimethylamino group, known for its basicity and ability to form hydrogen bonds, enhances the compound's solubility in polar solvents and its interaction with other biomolecules. In contrast, the 2,2-dimethylpropanoic acid moiety introduces hydrophobicity and steric hindrance, which can influence the compound's binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of novel pharmacophores that combine multiple functional groups to achieve enhanced therapeutic efficacy. The structure of 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid aligns well with this trend, as it integrates both basic and acidic functionalities within a single molecule. This dual functionality makes it a promising candidate for applications in drug discovery, particularly in the design of molecules that require precise targeting of biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential role in the synthesis of receptor modulators. The phenyl ring serves as a scaffold for further derivatization, allowing chemists to introduce additional substituents that can fine-tune the compound's pharmacological properties. For instance, modifications at the para or ortho positions of the phenyl ring could alter the compound's binding affinity to specific targets or enhance its metabolic stability. Similarly, variations in the length or branching of the 2,2-dimethylpropanoic acid side chain could influence its solubility profile and distribution within biological systems.

The use of computational chemistry techniques has further illuminated the potential applications of 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid. Molecular modeling studies have demonstrated that this compound can effectively interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions are mediated by the combined effects of the dimethylamino group's hydrogen bonding capabilities and the hydrophobic interactions provided by the phenyl ring and side chain. Such insights have guided researchers in designing more targeted and potent therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it an excellent candidate for use as a building block in organic synthesis, enabling the construction of complex molecules with tailored properties. Furthermore, its ability to form stable complexes with other biomolecules has made it useful in biochemical assays aimed at studying enzyme mechanisms and protein-protein interactions.

The synthesis of 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid presents both challenges and opportunities for synthetic chemists. While the presence of multiple functional groups requires careful consideration during synthetic planning to ensure regioselectivity and yield optimization, it also offers a rich palette of reactions for structural diversification. Advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with high precision and efficiency.

Ongoing research continues to uncover new applications for 3-2-(dimethylamino)phenyl-2,2-dimethylpropanoic acid across various fields. Collaborative efforts between chemists, biologists, and pharmacologists are driving innovation in drug discovery by leveraging the unique properties of this compound. As our understanding of its structure-activity relationships evolves, so too will its role in advancing scientific knowledge and therapeutic interventions.